Cas no 1804980-13-9 (6-Bromo-2-(difluoromethyl)-3-nitropyridine-4-carboxylic acid)

• Product Name: 6-Bromo-2-(difluoromethyl)-3-nitropyridine-4-carboxylic acid
• CAS No: 1804980-13-9
• MF: C₇H₃BrF₂N₂O₄
• MW: 297.010527849197
• CID: 4864995
• Update Time: 2025-05-26

6-Bromo-2-(difluoromethyl)-3-nitropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(difluoromethyl)-3-nitropyridine-4-carboxylic acid

• Inchi： 1S/C7H3BrF2N2O4/c8-3-1-2(7(13)14)5(12(15)16)4(11-3)6(9)10/h1,6H,(H,13,14)
• InChI Key： FJJKRVVQIOTWCU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=C(C(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.9
• Topological Polar Surface Area: 96

Additional information on 6-Bromo-2-(difluoromethyl)-3-nitropyridine-4-carboxylic acid

Introduction to 6-Bromo-2-(difluoromethyl)-3-nitropyridine-4-carboxylic acid (CAS No. 1804980-13-9)

6-Bromo-2-(difluoromethyl)-3-nitropyridine-4-carboxylic acid (CAS No. 1804980-13-9) is a novel and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine carboxylic acids and is characterized by its unique substitution pattern, which includes a bromo group, a difluoromethyl group, and a nitro group. These functional groups contribute to its diverse chemical properties and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The structure of 6-Bromo-2-(difluoromethyl)-3-nitropyridine-4-carboxylic acid is particularly noteworthy. The bromo group at the 6-position provides a handle for further chemical modifications, such as cross-coupling reactions, which are essential in the synthesis of complex molecules. The difluoromethyl group at the 2-position introduces unique electronic and steric effects, enhancing the compound's stability and reactivity. The nitro group at the 3-position imparts strong electron-withdrawing properties, which can influence the compound's biological activity and metabolic stability.

In recent years, 6-Bromo-2-(difluoromethyl)-3-nitropyridine-4-carboxylic acid has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are critical targets in cancer therapy. The selective inhibition of these kinases can lead to reduced tumor growth and improved therapeutic outcomes.

Moreover, 6-Bromo-2-(difluoromethyl)-3-nitropyridine-4-carboxylic acid has demonstrated promising antimicrobial properties. Studies have indicated that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, making it a potential candidate for the development of new antibiotics. The unique combination of functional groups in this molecule may contribute to its ability to disrupt bacterial cell walls or inhibit essential bacterial enzymes.

The pharmacokinetic properties of 6-Bromo-2-(difluoromethyl)-3-nitropyridine-4-carboxylic acid have also been investigated. Preliminary studies suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, the compound has been found to have low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

In the context of drug delivery, 6-Bromo-2-(difluoromethyl)-3-nitropyridine-4-carboxylic acid can be formulated into various dosage forms, including tablets, capsules, and injectable solutions. The choice of formulation depends on the specific therapeutic application and the desired route of administration. For example, oral formulations may be suitable for chronic conditions requiring long-term treatment, while injectable formulations may be more appropriate for acute conditions or situations where rapid onset of action is necessary.

The synthesis of 6-Bromo-2-(difluoromethyl)-3-nitropyridine-4-carboxylic acid involves several well-established chemical reactions. One common approach is to start with a commercially available pyridine derivative and introduce the bromo, difluoromethyl, and nitro groups through sequential reactions. This synthetic route allows for high yields and good purity, making it suitable for large-scale production. Additionally, recent advancements in catalytic methods have further optimized the synthesis process, reducing costs and environmental impact.

In conclusion, 6-Bromo-2-(difluoromethyl)-3-nitropyridine-4-carboxylic acid (CAS No. 1804980-13-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for further development as an inhibitor of specific enzymes, an antimicrobial agent, and a therapeutic agent with favorable pharmacokinetic properties. Ongoing research continues to explore new avenues for its use in drug discovery and development.